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Compound of Interest

Compound Name: Hydroxy progesterone caproate

Cat. No.: B13414740 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific work

is intrinsically linked to a commitment to safety and environmental stewardship.

Hydroxyprogesterone caproate, a synthetic progestin, is classified as a hazardous substance

due to its potential as a suspected carcinogen and reproductive toxin, and its high toxicity to

aquatic life.[1] Adherence to stringent disposal protocols is therefore not merely a regulatory

obligation but a cornerstone of responsible laboratory practice.

Improper disposal, such as sewering (flushing down the drain), is strictly prohibited as it

introduces active pharmaceutical ingredients into waterways, posing a significant threat to

aquatic ecosystems.[1] This guide provides a comprehensive, step-by-step operational plan for

the proper disposal of hydroxyprogesterone caproate, ensuring the safety of laboratory

personnel and the protection of the environment.

Hazard Profile and Immediate Safety Protocols
Before handling, it is crucial to recognize the hazard classifications for hydroxyprogesterone

caproate:

Carcinogenicity: Suspected of causing cancer.[1]

Reproductive Toxicity: May damage fertility or the unborn child.[1][2]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]
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Personnel handling this compound in any form—pure substance, solutions, or contained in

vials and syringes—must wear appropriate Personal Protective Equipment (PPE), including

chemical-resistant gloves (nitrile is a suitable option), safety glasses with side shields or

goggles, and a laboratory coat. All handling of the pure solid or activities that could generate

aerosols should be conducted in a certified chemical fume hood.

Step-by-Step Disposal Plan for
Hydroxyprogesterone Caproate
This protocol delineates the mandatory procedures for the disposal of hydroxyprogesterone

caproate waste. It is critical to note that this compound is not classified as a controlled

substance by the U.S. Drug Enforcement Administration (DEA), and therefore, DEA-specific

disposal regulations for controlled substances do not apply.[3] However, it must be managed as

hazardous chemical waste.

Waste Segregation and Identification
Designate a Waste Stream: Establish a specific hazardous waste stream for

hydroxyprogesterone caproate and any materials contaminated with it.

Labeling: The designated waste container must be clearly labeled with "Hazardous Waste,"

the chemical name "Hydroxyprogesterone Caproate," and the appropriate hazard pictograms

(Health Hazard, Environmental Hazard).

Disposal of Unused or Expired Vials
Original Packaging: If possible, keep the vial in its original packaging to maintain clear

labeling.

Hazardous Waste Container: Place the entire vial, with its remaining contents, into the

designated hazardous waste container. Do not attempt to empty the vial.

Disposal of Used Vials and Contaminated Labware
Empty Vials: Vials that have held hydroxyprogesterone caproate are considered hazardous

waste, even if empty, as they may retain residue.[1] Place these directly into the designated

hazardous waste container.
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Contaminated Materials: Any disposable labware that has come into contact with the

compound, such as pipette tips, gloves, and absorbent pads, must be disposed of in the

same hazardous waste container.

Disposal of Used Syringes and Needles (Sharps)
Immediate Disposal: Immediately after use, the entire syringe and needle assembly must be

placed into a designated, puncture-resistant sharps container.[4]

No Manipulation: Do not recap, bend, or break the needle. Do not attempt to separate the

needle from the syringe.

Sharps Container Labeling: The sharps container must be labeled as biohazardous and, if it

contains regulated chemical waste, it should also be labeled as hazardous chemical waste in

accordance with institutional policy.

Container Closure: When the sharps container is three-quarters full, it must be securely

sealed. Do not overfill.[4]

Final Disposal
Licensed Waste Disposal Service: All waste streams containing hydroxyprogesterone

caproate (both sharps and non-sharps hazardous waste) must be collected and transported

by a licensed professional hazardous waste disposal service.

Incineration: The preferred method of destruction for pharmaceutical waste of this nature is

high-temperature incineration by a licensed facility to ensure the complete destruction of the

active compound.

Regulatory Compliance: All disposal activities must be conducted in strict accordance with

local, state, and federal environmental regulations.

Environmental Impact Data
Synthetic progestins, including hydroxyprogesterone caproate, are considered endocrine-

disrupting compounds (EDCs) that can have significant biological effects on aquatic organisms

even at very low concentrations. The table below summarizes the environmental
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concentrations found for some synthetic progestins in aquatic environments, highlighting the

importance of preventing their release.

Compound Group Matrix
Concentration
Range

Region/Source

Synthetic Progestins

Wastewater Treatment

Plant (WWTP)

Effluents

ng/L to µg/L Global studies[5]

Synthetic Progestins Surface Waters ng/L to µg/L Global studies[5][6]

Gonanes
Douro River Estuary

Surface Water

22.3 ± 2.7 ng/L

(average)
Portugal

Progesterone

Derivatives

Douro River Estuary

Surface Water

12.2 ± 0.5 ng/L

(average)
Portugal

ng/L = nanograms per liter; µg/L = micrograms per liter

Research indicates that some progestins can cause endocrine disruptions in fish at levels as

low as 0.8–1.0 ng/L. This underscores the critical need for proper disposal to prevent

environmental contamination.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

hydroxyprogesterone caproate waste in a laboratory setting.
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Caption: Logical workflow for the disposal of hydroxyprogesterone caproate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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